Cas no 97188-45-9 (1-(4-ethyl-1H-pyrrol-2-yl)-Ethanone)
97188-45-9 structure
Product Name:1-(4-ethyl-1H-pyrrol-2-yl)-Ethanone
CAS No:97188-45-9
MF:C8H11NO
MW:137.179042100906
CID:800865
PubChem ID:13442893
Update Time:2025-04-19
1-(4-ethyl-1H-pyrrol-2-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-ethyl-1H-pyrrol-2-yl)-Ethanone
- Ethanone, 1-(4-ethyl-1H-pyrrol-2-yl)- (9CI)
- Ethanone,1-(4-ethyl-1H-pyrrol-2-yl)-
- 2-acetyl-4-ethylpyrrole
- Ethanone,1-(4-ethyl-1H-pyrrol-2-yl)-(9ci)
- 1-(4-ethyl-1H-pyrrol-2-yl)ethanone
- FT-0726295
- AKOS006356426
- 97188-45-9
-
- Inchi： 1S/C8H11NO/c1-3-7-4-8(6(2)10)9-5-7/h4-5,9H,3H2,1-2H3
- InChI Key： OCNUKKATHWFLBR-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC(=CN1)CC
Computed Properties
- Exact Mass: 137.08400
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 32.9Ų
Experimental Properties
- PSA: 32.86000
- LogP: 1.77970
1-(4-ethyl-1H-pyrrol-2-yl)-Ethanone Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-ethyl-1H-pyrrol-2-yl)-Ethanone Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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